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Compound of Interest

Compound Name: Ethyl cyanoglyoxylate-2-oxime

Cat. No.: B8817799

Introduction

Ethyl cyanoglyoxylate-2-oxime, commonly known as Oxyma or OxymaPure®, is a highly
effective and safe additive used in peptide synthesis and other amide bond-forming reactions.
[1][2][3] It serves as a superior and non-explosive alternative to traditional benzotriazole-based
additives such as 1-hydroxybenzotriazole (HOBt) and 1-hydroxy-7-azabenzotriazole (HOAL).[1]
[2][4] Oxyma significantly enhances coupling efficiency, suppresses racemization, and
improves the synthesis of complex and sterically hindered peptides.[1][3] Its acidic nature (pKa
4.60) allows it to act as a neutralizing agent, minimizing base-catalyzed side reactions.[3][5]

Mechanism of Action

In carbodiimide-mediated coupling reactions, the primary role of Oxyma is to intercept the
highly reactive O-acylisourea intermediate that is formed from the reaction of a carboxylic acid
with a carbodiimide (e.g., DCC, DIC, EDC).[6][7][8] This interception leads to the formation of a
more stable and highly reactive Oxyma active ester (O-acyl-ethyl cyanoglyoxylate-2-oxime
ester). This active ester then readily reacts with the free amino group of the incoming amino
acid or peptide to form the desired amide bond, releasing Oxyma in the process.[1][6]

This two-step mechanism is crucial for several reasons:

e Suppression of Racemization: The rapid formation of the Oxyma active ester minimizes the
concentration and lifetime of the more racemization-prone O-acylisourea intermediate.[6] It
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also suppresses the formation of oxazolone, a key intermediate in the racemization pathway.

[3]

Prevention of Side Reactions: Oxyma efficiently prevents the rearrangement of the O-
acylisourea intermediate into an unreactive N-acylurea byproduct.[3][6]

Increased Coupling Efficiency: The Oxyma-activated ester is highly reactive, promoting rapid
and efficient peptide bond formation, which leads to higher yields and purity of the final
peptide.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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